Cas no 2229551-65-7 (1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229551-65-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 6410622
• PubChem ID: 165686463
• Update Time: 2025-08-03

1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1905324
• 2229551-65-7

• Inchi： 1S/C10H8BrNO2/c1-6-2-8(11)14-9(6)10(5-12)3-7(13)4-10/h2H,3-4H2,1H3
• InChI Key： VPDIBMNTPFIIAI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2(C#N)CC(C2)=O)O1

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54Ų

Additional information on 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Analysis of 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229551-65-7)

The compound 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229551-65-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This furanyl-substituted cyclobutane derivative combines a brominated furan ring with a 3-oxocyclobutane-1-carbonitrile moiety, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its electron-deficient properties, which make it a promising candidate for photoactive materials and small-molecule drug discovery.

In the context of current scientific trends, this compound aligns perfectly with the growing demand for heterocyclic building blocks in medicinal chemistry. The presence of both furan and cyclobutane rings offers multiple sites for structure-activity relationship studies, a hot topic in computer-aided drug design. The bromo substituent at the 5-position of the furan ring provides an excellent handle for cross-coupling reactions, making this compound valuable for palladium-catalyzed transformations - one of the most searched topics in synthetic chemistry forums and databases.

The carbonitrile group in 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile contributes to its polarity and hydrogen-bonding capacity, properties that are crucial for bioavailability optimization in drug development. Recent studies on similar structures suggest potential applications in kinase inhibition, particularly for cancer therapeutics, though specific biological data for this exact compound remains limited. The scientific community is actively investigating such fused heterocycles as they often demonstrate improved metabolic stability compared to simpler aromatic systems.

From a materials science perspective, the conjugated system created by the furan and carbonyl groups makes this compound interesting for organic electronics applications. Researchers exploring organic light-emitting diodes (OLEDs) and photovoltaic materials frequently search for novel electron-transporting materials with precisely these structural characteristics. The methyl group at the 3-position of the furan ring may help tune the compound's crystallinity and solution processability, important factors for device fabrication.

Synthetic approaches to 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile typically involve multi-step organic synthesis strategies. One common route begins with the bromination of 3-methylfuran, followed by lithiation and reaction with a cyclobutanone derivative. The final cyanation step often employs trimethylsilyl cyanide or related reagents. These synthetic methods align with current interests in atom-economical transformations and green chemistry principles, topics that dominate modern chemical literature searches.

Analytical characterization of this compound presents some unique challenges due to the steric crowding around the quaternary carbon center. Advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry are typically required for full structural elucidation. The scientific community has shown increasing interest in such sterically hindered compounds as they often exhibit unusual conformational dynamics and reactivity patterns.

While 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile is primarily used in research settings, its potential applications span multiple disciplines. In medicinal chemistry, it serves as a valuable intermediate for constructing more complex pharmacophores. Materials scientists value its electronic properties for developing new functional materials. The compound's stability under various conditions makes it particularly useful for high-throughput screening applications, another frequently searched term in scientific databases.

Future research directions for this compound likely include exploration of its photophysical properties and potential as a ligand in catalysis. The combination of electron-rich (furan) and electron-deficient (carbonitrile) moieties in a single molecule creates interesting possibilities for intramolecular charge transfer systems. These characteristics align perfectly with current trends in materials informatics and computational chemistry, where researchers increasingly rely on machine learning to predict molecular properties.

For researchers working with 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile, proper handling requires standard organic chemistry laboratory precautions. While not classified as hazardous, its brominated furan component suggests the need for careful waste disposal in accordance with green chemistry principles. Storage recommendations typically include protection from light and moisture to maintain stability, considerations that are crucial for compound libraries in pharmaceutical research.

The commercial availability of 1-(5-bromo-3-methylfuran-2-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229551-65-7) has increased in recent years as specialty chemical suppliers recognize its growing importance in research. Current pricing reflects its status as a high-value building block rather than a commodity chemical. Researchers frequently search for custom synthesis options and scale-up protocols for this compound, indicating its transition from a niche material to a more widely used research chemical.